Alumina

Specification

• Description: Aluminum oxide (Al₂O₃) based nanopowder is a metal oxide based nanosized material that can be used in a variety of industrial applications. It can be prepared by the hydrolysis of the alkoxide of Al₂O₃ and calcination of particles in the presence of stabilizing agents.; Aspect ratio estimated to be >100 based on TEM.; Aluminium oxide (Al₂O₃) is a metal oxide based engineered nanosized material that is used in a variety of industrial applications. It can be prepared by the hydrolysis of the alkoxide of Al₂O₃ and calcinating the particles in the presence of stabilizing agents.; Aluminum oxide is a white odorless crystalline powder. Water insoluble. Properties (both physical and chemical) vary according to the method of preparation; different methods give different crystalline modifications. The variety formed at very high temperature is quite inert chemically.; Aluminum oxide has a chemical formula Al2O3. It is amphoteric in nature, and is used in various chemical, industrial and commercial applications. It is considered an indirect additive used in food contact substances by the FDA.; An oxide of aluminum, occurring in nature as various minerals such as bauxite, corundum, etc. It is used as an adsorbent, desiccating agent, and catalyst, and in the manufacture of dental cements and refractories.
• CAS No.: 1344-28-1
• Molecular Formula: Al2O3
• Molecular Weight: 101.961 g/mol
• IUPAC Name: dialuminum;oxygen(2-)
• Standard InChI: InChI=1S/2Al.3O/q2*+3;3*-2
• Standard InChI Key: PNEYBMLMFCGWSK-UHFFFAOYSA-N
• Impurities: Sodium is the main component of the process solution and is also the largest contaminant of the product. ... Gallium is a ubiquitous component of aluminous ores. Its chemistry is similar to that of aluminum, so it accumulates in Bayer process solutions until an equilibrium is reached at about 0.2 g/L. The gallium content of Al2O3 is a linear function of the gallium concentration in the solution. ... Silicon is a component of many aluminum alloys, yet the specification for Al2O3 is less than 0.02% SiO2. ... Potassium is undesirable in the Al2O3 because it may destroy the graphite in Hall-Heroult cells by intercalation, i.e., it diffuses between the layers of the graphite structure, thus expanding its volume. Although it is soluble in Bayer solutions, there has not been a recorded instance of K2O concentrations becoming high enough to affect the Al2O3 quality.... Iron(III)oxide (Fe2O3) as an impurity in Al2O3. ... Calcium also is a common impurity.
• SMILES: [O-2].[O-2].[O-2].[Al+3].[Al+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Al+3].[Al+3]
• Boiling Point: 5396 °F at 760 mm Hg (NIOSH, 2016); 2977 °C; 3000 °C; 5396°F
• Colorform: White crystalline powder; White powder, balls or lumps or various mesh
• Melting Point: 3632 °F (NIOSH, 2016); 2030 °C; 2054 °C; 3632°F